Cas no 20432-97-7 (2-Amino-N-benzylacetamide hydrochloride)

• Product Name: 2-Amino-N-benzylacetamide hydrochloride
• CAS No: 20432-97-7
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD09909316
• CID: 1067679
• PubChem ID: 13540923
• Update Time: 2025-10-29

2-Amino-N-benzylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-benzylacetamide hydrochloride
• 2-amino-N-benzylacetamide
• Glycin-benzylamid-hydrochlorid
• glycine benzylamide,hydrochloride
• N1-benzylglycinamide hydrochloride
• N-benzylglycinamide hydrochloride
• Acetamide, 2-amino-N-(phenylmethyl)-, hydrochloride (1:1)
• DTXSID10543276
• Acetamide, 2-amino-N-(phenylmethyl)-, monohydrochloride
• A1-01646
• AKOS015847767
• BS-21889
• SB77439
• D97353
• 20432-97-7
• EN300-39323
• MFCD09909316
• 2-amino-N-benzylacetamide;hydrochloride
• N-Benzylglycinamide--hydrogen chloride (1/1)
• SCHEMBL12478237
• 2-amino-N-benzylacetamidehydrochloride
• CS-0186551
• 2-amino-n-benzylacetamide hcl
• Z398557160
• XH1072

• MDL： MFCD09909316
• Inchi： 1S/C9H12N2O.ClH/c10-6-9(12)11-7-8-4-2-1-3-5-8;/h1-5H,6-7,10H2,(H,11,12);1H
• InChI Key： RFYSQVPLYNFMAV-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.15470

2-Amino-N-benzylacetamide hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-benzylacetamide hydrochloride

Comprehensive Guide to 2-Amino-N-benzylacetamide hydrochloride (CAS No. 20432-97-7): Properties, Applications, and Market Insights

2-Amino-N-benzylacetamide hydrochloride (CAS No. 20432-97-7) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This white to off-white crystalline powder belongs to the class of benzylamide derivatives and serves as a crucial intermediate in the synthesis of various bioactive molecules. With its molecular formula C₉H₁₃ClN₂O and molecular weight of 200.67 g/mol, this compound has garnered significant attention in medicinal chemistry due to its versatile applications.

The growing interest in 2-Amino-N-benzylacetamide HCl stems from its role as a building block for drug discovery, particularly in developing central nervous system (CNS) targeting compounds. Researchers frequently search for "CAS 20432-97-7 solubility" and "2-Amino-N-benzylacetamide hydrochloride synthesis" as these properties are critical for laboratory applications. The compound demonstrates good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions.

From a structural perspective, 2-Amino-N-benzylacetamide hydrochloride features both amide and amine functional groups, which contribute to its reactivity and potential for molecular modifications. This characteristic makes it valuable for creating structure-activity relationship (SAR) studies in drug development. Recent publications have highlighted its use in designing potential neurological disorder treatments, aligning with current research trends in neurodegenerative diseases.

The pharmaceutical applications of CAS 20432-97-7 extend to its use as a precursor for peptide mimetics and enzyme inhibitors. Many researchers inquire about "2-Amino-N-benzylacetamide hydrochloride price" and "bulk suppliers of 20432-97-7" as the compound gains prominence in academic and industrial laboratories. The market for this chemical has shown steady growth, particularly in regions with strong pharmaceutical research sectors like North America, Europe, and emerging Asian markets.

Quality specifications for 2-Amino-N-benzylacetamide HCl typically require ≥98% purity, with HPLC analysis becoming the standard verification method. Storage recommendations include keeping the compound in a cool, dry place (2-8°C) under inert atmosphere to maintain stability. These handling parameters are frequently searched as "20432-97-7 storage conditions" by laboratory personnel working with this reagent.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for 2-Amino-N-benzylacetamide hydrochloride. This aligns with the pharmaceutical industry's push toward environmentally friendly processes, making the compound relevant to current sustainability discussions. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this material, with many researchers seeking "2-Amino-N-benzylacetamide hydrochloride NMR data" for verification purposes.

The safety profile of CAS 20432-97-7 follows standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling the powder form. These safety considerations are often searched as "2-Amino-N-benzylacetamide HCl safety data" by new users.

From a commercial perspective, the global market for 2-Amino-N-benzylacetamide hydrochloride has seen increased demand due to rising pharmaceutical R&D expenditures. Custom synthesis services offering isotope-labeled versions (such as ¹³C or ¹⁵N derivatives) have emerged to support advanced research needs. This specialization responds to growing inquiries about "labeled 20432-97-7 compounds" in metabolic studies.

In analytical applications, 2-Amino-N-benzylacetamide hydrochloride serves as a reference standard in method development and quality control protocols. Its well-defined properties make it suitable for HPLC calibration and spectroscopic studies, particularly in academic settings. Researchers often look for "2-Amino-N-benzylacetamide hydrochloride analytical uses" when designing new experimental protocols.

The future outlook for CAS 20432-97-7 appears promising as its structural features continue to find applications in drug discovery pipelines. With increasing interest in small molecule therapeutics and targeted drug delivery systems, this compound maintains relevance in contemporary pharmaceutical research. Ongoing studies explore its potential in developing novel pharmacological agents, particularly in neurological and metabolic disorder research areas.

For researchers considering 2-Amino-N-benzylacetamide hydrochloride for their work, it's advisable to consult recent literature for updated synthetic protocols and applications. The compound's versatility ensures its continued use across multiple disciplines, from medicinal chemistry to biochemical research. As the scientific community focuses more on precision medicine approaches, intermediates like this benzylamide derivative will likely play increasingly important roles in developing next-generation therapeutics.